Cas no 439107-28-5 (N-[(4-Fluorophenyl)methyl]-2-hydroxy-3,5-diiodobenzamide)

N-[(4-Fluorophenyl)methyl]-2-hydroxy-3,5-diiodobenzamide structure
439107-28-5 structure
Product Name:N-[(4-Fluorophenyl)methyl]-2-hydroxy-3,5-diiodobenzamide
CAS No:439107-28-5
MF:C14H10FI2NO2
MW:497.042051792145
CID:6628648
PubChem ID:3790936
Update Time:2024-01-04

N-[(4-Fluorophenyl)methyl]-2-hydroxy-3,5-diiodobenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-FLUOROBENZYL)-2-HYDROXY-3,5-DIIODOBENZENECARBOXAMIDE
    • N-[(4-fluorophenyl)methyl]-2-hydroxy-3,5-diiodobenzamide
    • Benzamide, N-[(4-fluorophenyl)methyl]-2-hydroxy-3,5-diiodo-
    • AKOS005089519
    • 3T-0263
    • 439107-28-5
    • N-[(4-Fluorophenyl)methyl]-2-hydroxy-3,5-diiodobenzamide
    • Inchi: 1S/C14H10FI2NO2/c15-9-3-1-8(2-4-9)7-18-14(20)11-5-10(16)6-12(17)13(11)19/h1-6,19H,7H2,(H,18,20)
    • InChI Key: QEVBYHQFBYRSIC-UHFFFAOYSA-N
    • SMILES: C(NCC1=CC=C(F)C=C1)(=O)C1=CC(I)=CC(I)=C1O

Computed Properties

  • Exact Mass: 496.87850g/mol
  • Monoisotopic Mass: 496.87850g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 49.3Ų
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